Cas no 1187164-05-1 (3-(4-Hexyloxybenzoyl)-4-methylpyridine)
3-(4-Hexyloxybenzoyl)-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Hexyloxybenzoyl)-4-methylpyridine
- (4-(Hexyloxy)phenyl)(4-methylpyridin-3-yl)methanone
-
- Inchi: 1S/C19H23NO2/c1-3-4-5-6-13-22-17-9-7-16(8-10-17)19(21)18-14-20-12-11-15(18)2/h7-12,14H,3-6,13H2,1-2H3
- InChI Key: RRESOPFBRLCHDY-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(C2C=NC=CC=2C)=O)=CC=1)CCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 323
- Topological Polar Surface Area: 39.2
3-(4-Hexyloxybenzoyl)-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203361-1g |
3-(4-Hexyloxybenzoyl)-4-methylpyridine |
1187164-05-1 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203361-2g |
3-(4-Hexyloxybenzoyl)-4-methylpyridine |
1187164-05-1 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203361-5g |
3-(4-Hexyloxybenzoyl)-4-methylpyridine |
1187164-05-1 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| TRC | H092740-250mg |
3-(4-Hexyloxybenzoyl)-4-methylpyridine |
1187164-05-1 | 250mg |
$ 440.00 | 2022-06-04 | ||
| TRC | H092740-500mg |
3-(4-Hexyloxybenzoyl)-4-methylpyridine |
1187164-05-1 | 500mg |
$ 735.00 | 2022-06-04 | ||
| Chemenu | CM488078-1g |
(4-(Hexyloxy)phenyl)(4-methylpyridin-3-yl)methanone |
1187164-05-1 | 97% | 1g |
$367 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781914-1g |
(4-(Hexyloxy)phenyl)(4-methylpyridin-3-yl)methanone |
1187164-05-1 | 97% | 1g |
¥14268.00 | 2024-08-09 |
3-(4-Hexyloxybenzoyl)-4-methylpyridine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-(4-Hexyloxybenzoyl)-4-methylpyridine
Introduction to 3-(4-Hexyloxybenzoyl)-4-methylpyridine (CAS No. 1187164-05-1)
3-(4-Hexyloxybenzoyl)-4-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187164-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and functional properties. The presence of a hexyloxy group at the fourth position of the benzoyl-substituted pyridine ring contributes to its distinct chemical behavior, making it a promising candidate for various biochemical applications.
The molecular structure of 3-(4-Hexyloxybenzoyl)-4-methylpyridine encompasses a pyridine core substituted with a methyl group at the fourth position and a benzoyl group linked to a hexyloxy moiety at the fourth carbon of the benzene ring. This configuration imparts both lipophilicity and electronic characteristics that are highly relevant in drug design and development. The compound’s solubility profile, interaction with biological targets, and potential pharmacokinetic properties make it an intriguing subject for further investigation.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 3-(4-Hexyloxybenzoyl)-4-methylpyridine has emerged as a compound of interest due to its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Its structural features suggest that it may interact with enzymes and receptors in a manner that could lead to therapeutic benefits.
One of the most compelling aspects of 3-(4-Hexyloxybenzoyl)-4-methylpyridine is its versatility in chemical modifications. The benzoyl and hexyloxy groups provide multiple sites for functionalization, allowing chemists to tailor the compound’s properties for specific applications. This flexibility has led to its exploration in the synthesis of derivatives with enhanced bioavailability, targeted delivery systems, and improved pharmacological profiles.
Recent studies have begun to elucidate the mechanistic aspects of how 3-(4-Hexyloxybenzoyl)-4-methylpyridine interacts with biological systems. Researchers have observed that the compound exhibits inhibitory effects on certain enzymes implicated in disease processes. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation regulation. Additionally, its ability to cross the blood-brain barrier has been noted, raising possibilities for treating neurological conditions.
The synthesis of 3-(4-Hexyloxybenzoyl)-4-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore the expertise required in handling such molecules.
In terms of pharmacological applications, 3-(4-Hexyloxybenzoyl)-4-methylpyridine has shown promise in preclinical models as a potential lead compound for drug discovery. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could serve as a scaffold for developing new drugs with improved efficacy and reduced side effects. The compound’s ability to modulate multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches.
The development of novel pharmaceuticals often relies on understanding how compounds behave within complex biological systems. Computational modeling and high-throughput screening techniques have been instrumental in evaluating the potential of 3-(4-Hexyloxybenzoyl)-4-methylpyridine. These tools have helped researchers predict its binding affinities, metabolic stability, and toxicological profiles, providing valuable insights into its therapeutic potential.
As research progresses, collaborations between chemists, biologists, and pharmacologists will be crucial in harnessing the full potential of 3-(4-Hexyloxybenzoyl)-4-methylpyridine. By integrating experimental data with computational analysis, scientists can accelerate the discovery process and bring new treatments to patients more efficiently. The compound’s unique structure and promising biological activity position it as a key player in future pharmaceutical innovation.
The future directions for studying 3-(4-Hexyloxybenzoyl)-4-methylpyridine include exploring its role in disease models and conducting clinical trials to assess its safety and efficacy. Advances in analytical techniques will also enhance our ability to monitor the compound’s behavior in vivo, providing deeper insights into its mechanisms of action. As our understanding grows, so too will our capacity to utilize this molecule effectively in therapeutic contexts.
1187164-05-1 (3-(4-Hexyloxybenzoyl)-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)